Cas no 1029439-74-4 (5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative featuring a benzonitrile core with a hydroxyl substituent. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures in pharmaceutical and materials chemistry. The presence of the pinacol boronate group enhances stability and solubility in organic solvents, facilitating handling and storage. The hydroxyl group offers additional reactivity for further functionalization. Its well-defined structure and consistent purity make it a reliable reagent for constructing complex molecular architectures. Suitable for controlled environments, it requires protection from moisture to maintain integrity.

5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

1029439-74-4 structure

Product Name:5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:1029439-74-4

MF:C₁₃H₁₆BNO₃

MW:245.082043647766

MDL:MFCD16994357

CID:1137309

PubChem ID:57655506

Update Time:2025-05-27

5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- MB15479
- 1029439-74-4
- AS-77973
- DB-219514
- SCHEMBL257939
- Z1873915091
- AMY1119
- 5-Hydroxybenzonitrile-2-boronic acid pinacol ester
- 5-hydroxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- CS-0089489
- A928644
- 5-HYDROXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZONITRILE
- EN300-183336
- C14036
- MDL： MFCD16994357
- Inchi： 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)11-6-5-10(16)7-9(11)8-15/h5-7,16H,1-4H3
- InChI Key： GDRLDPGGUZWIPL-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2C#N)O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 245.1223235g/mol
Monoisotopic Mass: 245.1223235g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.5Å²

Experimental Properties

Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),

5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FX722-200mg	5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	200mg	1405.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FX722-50mg	5-hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	50mg	702.0CNY	2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD634637-100mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	100mg	￥1300.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD634637-250mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	250mg	￥1950.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD634637-1g	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	1g	￥3900.0	2022-03-01
TRC	H954343-5mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4		5mg	$ 50.00	2022-06-04
TRC	H954343-10mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4		10mg	$ 70.00	2022-06-04
TRC	H954343-50mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4		50mg	$ 275.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD634637-50mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	96%	50mg	￥859.0	2022-03-01
Chemenu	CM204378-50mg	5-Hydroxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1029439-74-4	95%+	50mg	$132	2023-02-03